Tellurium-126

• IUPAC Name: tellurium-126
• InChI: InChI=1S/Te/i1-2
• InChI Key: PORWMNRCUJJQNO-YPZZEJLDSA-N
• Canonical SMILES: [Te]
• Isomeric SMILES: [126Te]
• Molecular Formula: Te
• Molecular Weight: 125.90331 g/mol
• CAS No.: 14390-74-0

Description

Tellurium-126 (⁶²Te₁₂₆) is a stable isotope of tellurium, a metalloid in Group 16 of the periodic table. With 52 protons and 74 neutrons, it is one of eight naturally occurring tellurium isotopes. Its natural abundance varies across sources: 5.48% according to isotopic composition tables in nuclear chemistry literature and 18.84% in atomic mass calculations from geochemical studies . This discrepancy may arise from differences in sample sources or measurement methodologies.

This compound is notable for its role in astrophysics. It forms in supernova explosions under ultrahigh neutron-rich conditions, and its presence in meteoritic inclusions provides evidence for supernova contributions to the solar nebula within 1.3 million years of stellar explosions . Nuclear studies of ⁶²Te₁₂₆, such as the ¹²⁶Te(d,p)¹²⁷Te reaction at 7.5 MeV, reveal its nuclear structure, including energy levels, spin-parity assignments, and angular momentum distributions .

Preparation Methods

Synthetic Routes and Reaction Conditions: Tellurium-126 can be isolated from natural tellurium through various chemical processes. One common method involves the reduction of tellurium dioxide (TeO₂) using a reducing agent such as sodium borohydride (NaBH₄) in an aqueous solution. The reaction conditions typically involve heating the mixture to a temperature of around 80°C to facilitate the reduction process .

Industrial Production Methods: In industrial settings, tellurium is often obtained as a byproduct of copper refining. The anode muds produced during the electrolytic refining of copper contain tellurium, which can be extracted through a series of chemical treatments. The process involves dissolving the anode muds in sulfuric acid, followed by the precipitation of tellurium using sulfur dioxide gas. The precipitated tellurium is then purified through distillation or zone refining techniques .

Chemical Reactions Analysis

Redox Reactions and Chemical Behavior

Tellurium-126 participates in redox cycles similar to other tellurium isotopes due to its chalcogenide nature. Key reactions include:

Oxidation States and Representative Reactions

Oxidation State	Compound Example	Reaction Pathway
-2	Tellurides ($R\text{Te}R$)	$2\text{Na}+\text{Te}\rightarrow \text{Na}_2\text{Te}$
0	Elemental Te	$\text{Te}+\text{O}_2\rightarrow \text{TeO}_2$ (combustion)
+4	Tellurite ($\text{TeO}_3^{2-}$)	$\text{TeO}_2+\text{H}_2\text{O}\rightarrow \text{H}_2\text{TeO}_3$
+6	Tellurate ($\text{TeO}_4^{2-}$)	$\text{TeO}_3^{2-}+\text{H}_2\text{O}_2\rightarrow \text{TeO}_4^{2-}+\text{H}_2\text{O}$

Redox Catalysis :

• Tellurides ($R\text{Te}R$) are oxidized to telluroxides ($R\text{TeO}R$) by reactive oxygen species (e.g., $\text{H}_2\text{O}_2$) .

• Thiols (e.g., glutathione) reduce tellurites ($\text{TeO}_3^{2-}$) to elemental Te ($^0\text{Te}$) .

Biological Reduction Pathways

In microbial systems, $^{126}\text{Te}$ undergoes enzymatic detoxification:

• Tellurite Reduction : Enzymes like nitrate reductases reduce $\text{TeO}_3^{2-}$ to insoluble $^0\text{Te}$, forming intracellular granules .

• Methylation : Methyltransferases convert $\text{H}_2\text{Te}$ to volatile $(\text{CH}_3)_2\text{Te}$ or ionic $(\text{CH}_3)_3\text{Te}^+$, facilitating excretion .

Key Intermediate :

$$\text{TeO}_3^{2-}+3\text{GSH}\rightarrow \text{Te}^0+3\text{GSSG}+3\text{H}_2\text{O}\quad \text{ Glutathione mediated reduction }[7]$$

Comparative Toxicity of Tellurium Species

Species	Toxicity (Relative to Selenite)	Biological Impact
$\text{TeO}_3^{2-}$ (Te(IV))	100–1000× higher	Kidney/liver damage, neurotoxicity
$\text{TeO}_4^{2-}$ (Te(VI))	10× lower than Te(IV)	Less toxic, excreted rapidly

Nuclear Reactions and Fission Yields

$^{126}\text{Te}$ is a product of neutron-induced nuclear fission. Key findings from thermal neutron fission studies:

Fission Yields in Uranium Isotopes

Parent Isotope	Yield of $^{126}\text{Te}$ (%)	Experimental Method
$^{235}\text{U}$	0.24 ± 0.02	Solid-source mass spectrometry
$^{233}\text{U}$	0.34 ± 0.03	Same as above

Mechanism :

$$^{235}\text{U}+n\rightarrow ^{126}\text{Te}+\text{fission products}+2.6n\quad \text{ Average yield }[4]$$

Analytical Techniques for 126Te^{126}\text{Te}126Te Studies

• Mass Spectrometry : High-precision isotopic analysis using thermal ionization (e.g., $\text{TeO}_2^+$ ions) .

• Chromatography : Ion-exchange separation from uranium and other fission products .

This synthesis of $^{126}\text{Te}$ chemistry highlights its versatile redox behavior, environmental interactions, and nuclear applications. Experimental data underscore its stability in natural systems and reactivity under controlled conditions.

Scientific Research Applications

Nuclear Physics Research

Tellurium-126 is utilized in nuclear physics experiments, particularly in studies related to neutrino physics and double beta decay. Its stable nature allows researchers to explore fundamental questions about the universe's structure and the properties of neutrinos. The isotope's involvement in experiments such as the Majorana Demonstrator aims to determine whether neutrinos are their own antiparticles, which has implications for understanding matter-antimatter asymmetry in the universe .

Isotope Tracing and Biokinetic Studies

This compound is employed as a tracer in biokinetic studies to analyze the behavior of tellurium in biological systems. Research has shown that stable isotopes like $^{126}\text{Te}$ can be used to determine the concentration of tellurium in body fluids, providing insights into its metabolism and potential health effects . This application is particularly important for understanding the bioavailability and toxicity of tellurium compounds.

Semiconductor Manufacturing

This compound plays a crucial role in the semiconductor industry. It is used as an additive to improve the performance of semiconductors due to its ability to enhance electrical conductivity and thermal stability. The incorporation of tellurium into semiconductor materials helps optimize their efficiency, making them suitable for advanced electronic devices .

Alloy Production

In metallurgy, this compound is added to various metal alloys, particularly copper and stainless steel, to enhance machinability and corrosion resistance. The addition of tellurium improves the mechanical properties of these alloys, making them more suitable for demanding applications in construction and manufacturing .

Imaging Techniques

Tellurium-containing compounds are being explored for use in imaging mass cytometry (IMC). These compounds exhibit cell permeability and synthetic versatility, making them promising candidates for biomedical imaging applications. The ability to label biomolecules with tellurium isotopes allows for detailed imaging of cellular processes .

Drug Development

Research into small tellurium-containing molecules has shown potential for developing novel pharmaceuticals. These compounds can interact with biological systems in unique ways, offering new avenues for drug discovery and development .

Mechanism of Action

The mechanism by which tellurium-126 exerts its effects varies depending on its application:

Biological Systems: In biological systems, tellurium compounds can interact with cellular components, leading to the generation of reactive oxygen species that induce oxidative stress and damage cellular structures.

Catalysis: As a catalyst, tellurium compounds facilitate chemical reactions by providing an alternative reaction pathway with a lower activation energy.

Phototherapy: Tellurium nanomaterials can absorb light and convert it into heat, which can be used to target and destroy cancer cells.

Comparison with Similar Compounds

Comparison with Similar Tellurium Isotopes

Table 1: Key Properties of Tellurium Isotopes

Isotope	Natural Abundance (%)	Nuclear Stability	Notable Applications/Findings
¹²⁶Te	5.48–18.84	Stable	Supernova nucleosynthesis marker
¹²⁸Te	31.74–91.97	Stable	Most abundant isotope
¹²⁰Te	0.09	Stable	Rare, low neutron capture cross-section
¹²⁴Te	4.74	Stable	Used in neutron activation analysis

Nuclear Properties :

• ¹²⁶Te vs. ¹²⁸Te : Both are stable, but ¹²⁸Te dominates in abundance. ¹²⁶Te’s lower abundance makes it critical for identifying nucleosynthetic processes in astrophysical samples .
• ¹²⁶Te vs. ¹²⁴Te : The (d,p) reaction studies show ¹²⁶Te has higher energy levels (e.g., 1.23 MeV) compared to ¹²⁴Te, influencing its reactivity in neutron-rich environments .

Comparison with Group 16 Elements and Compounds

Tellurium-126’s chemical behavior aligns with Group 16 elements (e.g., selenium, polonium), though literature on its compounds is sparse .

Table 2: Comparative Chemistry of Group 16 Elements

Element	Key Isotopes	Common Compounds	Reactivity Notes
Selenium	⁷⁴Se, ⁷⁶Se	H₂Se, SeO₂	More volatile than Te compounds
Tellurium	¹²⁶Te, ¹²⁸Te	TeO₂, H₂Te	Forms stable oxides; less toxic than Se
Polonium	²¹⁰Po (radioactive)	PoO₂	Highly radioactive; rare in nature

Chemical Similarities :

• Tellurium vs. Plutonium-244 : Organic extractants used for Pu-244 purification (e.g., in bastnasite ore processing) are also effective for concentrating ¹²⁶Te, suggesting overlapping chemical extraction pathways .
• Tellurium Dioxide (TeO₂) : Structurally analogous to SeO₂ but less soluble in water, impacting its environmental mobility .

Biological Activity

Tellurium-126 (Te-126) is a rare element that has garnered attention due to its unique biological properties and potential therapeutic applications. While traditionally viewed as a toxic, non-essential trace element, recent research has highlighted various biological activities associated with tellurium compounds, including Te-126. This article provides a comprehensive overview of the biological activity of Te-126, focusing on its interactions with biological systems, potential therapeutic uses, and associated case studies.

Overview of Tellurium Compounds

Tellurium exists in several oxidation states, with tellurite (TeO$_3^{2-}$) and tellurate (TeO$_4^{2-}$) being the most studied forms. These compounds exhibit distinct biological activities, largely due to their ability to interact with thiol groups in proteins and other biomolecules. The following table summarizes some key tellurium compounds and their biological activities:

Compound	Biological Activity	References
TeO$_3^{2-}$	Potential antisickling agent for red blood cells	Asakura et al. (1984)
AS-101	Immunomodulation, apoptosis protection, hair growth induction	Shohat et al. (2005) , Sredni et al. (2004)
SAS	Inhibition of cysteine proteases	Yosef et al. (2007)
Organic tellurides	Antioxidant properties	Engman et al. (1992)

Tellurium compounds interact with biological systems primarily through specific chemical interactions with endogenous thiols. This interaction can lead to various outcomes such as:

• Inhibition of Enzymatic Activity : Tellurium compounds like TeO$_3^{2-}$ can inhibit cysteine proteases by reacting with their thiol catalytic sites. This mechanism is crucial for understanding the toxicity and therapeutic potential of these compounds .
• Oxidative Stress : The oxidizing properties of tellurium oxyanions can generate reactive oxygen species (ROS), leading to oxidative stress in cells. This is particularly relevant in the context of microbial toxicity and potential therapeutic applications in cancer treatment .

1. Antisickling Agent

Research has indicated that TeO$_3^{2-}$ may serve as a potential antisickling agent for treating sickle cell anemia by modifying the properties of red blood cells . This application highlights the compound's ability to alter cellular interactions and improve oxygen transport.

2. Immunomodulation

AS-101, a tellurium-containing compound, has shown promise in immunomodulation by inhibiting specific interleukins (IL-10, IFN-γ) and enhancing the survival of bone marrow stem cells during chemotherapy . Such properties make it a candidate for further exploration in autoimmune diseases and cancer therapies.

3. Hair Growth Induction

AS-101 has also been noted for its ability to induce hair growth in both animal models and humans suffering from alopecia, suggesting its role in regenerative medicine .

Case Studies

Several studies have explored the biological effects of tellurium compounds:

• Study on AS-101 : In a clinical trial involving patients undergoing chemotherapy, AS-101 demonstrated protective effects on bone marrow stem cells, reducing cytotoxicity associated with treatment regimens .
• Neuroprotection : Research indicated that tellurium compounds could enhance neuronal survival in ischemic stroke models, suggesting neuroprotective properties that warrant further investigation .

Q & A

Basic Research Questions

Q. What are the key isotopic properties of Tellurium-126, and how are they experimentally determined?

this compound (Te-126) is a stable isotope with a natural abundance of ~18.84% . Its isotopic mass (125.903 u) and neutron count (74 neutrons) are determined via high-resolution mass spectrometry. Experimental protocols involve calibrating instruments with certified isotopic standards and cross-validating results using neutron activation analysis (NAA) to minimize systematic errors .

Q. How is the natural abundance of this compound measured in geological samples?

Researchers employ inductively coupled plasma mass spectrometry (ICP-MS) to quantify Te-126 abundance in meteoritic or terrestrial samples. Sample preparation includes acid digestion under controlled conditions to avoid isotopic fractionation. Calibration curves are generated using reference materials like NIST SRM 3159, and results are normalized to Te-128 or Te-130 to account for instrumental drift .

Q. What role does this compound play in cosmochemical studies of the early solar system?

Te-126 is critical for inferring nucleosynthetic processes, as its abundance variations in calcium-aluminum-rich inclusions (CAIs) in meteorites may signal contributions from supernova-derived material. For example, excess Te-126 relative to other isotopes could indicate the decay of Sn-126 (half-life: ~230,000 years), produced in supernovae, which constrains the timing of solar system formation .

Advanced Research Questions

Q. How can researchers resolve contradictions in this compound abundance data across different meteoritic samples?

Discrepancies often arise from heterogeneous distribution of presolar grains or analytical artifacts. To address this:

• Use laser ablation ICP-MS to spatially resolve isotopic variations within samples.
• Compare data across multiple meteorite classes (e.g., carbonaceous chondrites vs. enstatite chondrites).
• Apply statistical models (e.g., Monte Carlo simulations) to distinguish nucleosynthetic anomalies from measurement noise .

Q. What experimental designs are optimal for studying this compound in nucleosynthesis models?

Advanced studies require:

• Multi-method validation : Combine accelerator mass spectrometry (AMS) and resonance ionization mass spectrometry (RIMS) to enhance precision.
• Isotope dilution : Spike samples with enriched Te-126 tracers to correct for recovery losses.
• Theoretical cross-checking : Compare results with ab initio nuclear models predicting Te-126 production in r-process or supernova environments .

Q. How can isotopic anomalies in this compound inform the longevity of the protoplanetary disk?

Correlate Te-126 anomalies with short-lived radionuclides like Al-26 (decaying to Mg-26) in meteorites. A positive correlation suggests simultaneous injection of supernova material into the disk, constraining its active duration to <2 million years. Use secondary ion mass spectrometry (SIMS) to map Mg-26/24 ratios and Te-126 abundances in the same CAIs .

Q. What are the challenges in replicating this compound synthesis in laboratory astrophysics experiments?

Key challenges include:

• Achieving neutron densities (>10²⁴ cm⁻³) comparable to supernova conditions.
• Designing gas-phase reaction chambers to simulate rapid neutron capture (r-process).
• Detecting transient Te-126 isotopes with femtosecond laser spectroscopy. Current efforts focus on laser-driven plasma experiments and cryogenic ion traps to mimic astrophysical environments .

Q. Methodological Guidance

• Data Validation : Always report Te-126 isotopic ratios with 2σ uncertainties and reference standard deviations. Use the IUPAC Technical Report for isotopic data guidelines .
• Literature Review : Prioritize peer-reviewed studies in journals like Geochimica et Cosmochimica Acta or The Astrophysical Journal for nucleosynthesis contexts, avoiding non-academic sources like BenchChem .
• Experimental Reproducibility : Document all protocols in supplemental materials, including raw data tables and instrument settings, adhering to the Beilstein Journal’s standards for experimental transparency .